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Introduction
Lincomycin hydrochloride monohydrate is the hydrated hydrochloride salt of lincomycin, a

lincosamide antibiotic produced by the actinobacterium Streptomyces lincolnensis.[1] It is a

narrow-spectrum antibiotic primarily effective against Gram-positive bacteria.[2][3][4]

Lincomycin functions by inhibiting bacterial protein synthesis through specific binding to the

50S ribosomal subunit, which interferes with the peptidyl transferase center and prevents the

elongation of the polypeptide chain.[1][3][5] This document provides a comprehensive overview

of its chemical properties, stability, and the experimental protocols used for its characterization.

Physicochemical Properties
Lincomycin hydrochloride monohydrate is a white or nearly white crystalline powder.[1][6] It

may have a faint mercaptan-like odor and a bitter taste.[1][7] The compound is stable in its dry,

crystalline form when protected from air and light.[1]

Table 1: Physicochemical Data for Lincomycin Hydrochloride Monohydrate
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Property Value Citations

Molecular Formula C₁₈H₃₄N₂O₆S·HCl·H₂O [1][8]

Molecular Weight 461.01 g/mol [1][2][8][9][10]

CAS Number 7179-49-9 [2][8][9][10]

Melting Point 151 - 157 °C [1]

pKa 7.6 [1][7][11]

Specific Optical Rotation +134° to +139° (c=1, H₂O) [1]

Water Content 3.7% to 4.5% [1]

Chemical Structure
The chemical structure of Lincomycin hydrochloride monohydrate consists of a propylhygric

acid moiety linked to a methylthio-lincosaminide sugar derivative. The hydrochloride salt is

formed at the basic N-methylproline.
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Caption: Chemical components of Lincomycin hydrochloride monohydrate.

Solubility
Lincomycin hydrochloride monohydrate exhibits varying solubility in different solvents, a

critical factor for its formulation and administration.

Table 2: Solubility of Lincomycin Hydrochloride Monohydrate
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Solvent Solubility Citations

Water Very soluble (≥ 50 mg/mL) [1][2][3][5][12]

Phosphate-Buffered Saline

(PBS)
120 mg/mL [2]

Dimethyl Sulfoxide (DMSO) 92 mg/mL [2][8]

Ethanol (96%) Slightly soluble [1][2][12]

Acetone Very slightly soluble [1][12]

Stability Profile
The stability of Lincomycin hydrochloride monohydrate is influenced by pH, temperature,

and the presence of oxidizing agents.[13] In its solid state, it is relatively stable when stored in

well-closed containers and protected from light and humidity.[6]

In solution, its stability is highly pH-dependent, with optimal stability observed around pH 4.[6]

[14] Degradation is more rapid in alkaline conditions compared to acidic conditions.[14][15]

Forced degradation studies have shown that it degrades rapidly in the presence of hydrogen

peroxide.[6][13][14]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_the_Stability_of_Lincomycin_Hydrochloride_Monohydrate_at_Room_Temperature.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Lincomycin
https://www.selleckchem.com/products/lincomycin-hydrochloride-monohydrate.html
https://pubchem.ncbi.nlm.nih.gov/compound/Lincomycin-hydrochloride-monohydrate
https://pubchem.ncbi.nlm.nih.gov/compound/Lincomycin-hydrochloride-monohydrate
https://www.sigmaaldrich.com/HK/zh/substance/lincomycinhydrochloridemonohydrate461017179499
https://www.drugfuture.com/chemdata/lincomycin.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5141836.htm
https://www.benchchem.com/pdf/Factors_affecting_Lincomycin_hydrochloride_monohydrate_stability_in_solution.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC4789844/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4789844/
https://www.benchchem.com/pdf/Technical_Support_Center_Lincomycin_Hydrochloride_Monohydrate_Degradation_Studies.pdf
https://www.benchchem.com/product/b8070233#lincomycin-hydrochloride-monohydrate-chemical-properties
https://www.benchchem.com/product/b8070233#lincomycin-hydrochloride-monohydrate-chemical-properties
https://www.benchchem.com/product/b8070233#lincomycin-hydrochloride-monohydrate-chemical-properties
https://www.benchchem.com/product/b8070233#lincomycin-hydrochloride-monohydrate-chemical-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b8070233?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8070233?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8070233?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

